Cas no 1111492-89-7 (3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide
• CAS No: 1111492-89-7
• MF: C₁₆H₁₆Cl₂N₂O₂
• MW: 339.216442108154
• CID: 5682445
• PubChem ID: 42953672
• Update Time: 2025-05-20

3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide
• AKOS034211039
• Z342599624
• EN300-26593690
• 1111492-89-7

• Inchi： 1S/C16H16Cl2N2O2/c1-10(11-6-4-5-7-13(11)22-3)20(2)16(21)15-12(17)8-9-14(18)19-15/h4-10H,1-3H3
• InChI Key： XCMKXQVDJOCHHJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(N(C)C(C)C1C=CC=CC=1OC)=O)Cl

Computed Properties

• Exact Mass: 338.0588831g/mol
• Monoisotopic Mass: 338.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų

Additional information on 3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide

3,6-Dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide: A Comprehensive Overview

3,6-Dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide, also known by its CAS number 1111492-89-7, is a complex organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with chlorine atoms at positions 3 and 6, a methoxyphenyl group attached to an ethyl chain, and a methyl group, all connected through a carboxamide functional group.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amide formation. Recent advancements in synthetic chemistry have enabled the production of this compound with higher yields and improved purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most promising applications of 3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide is in the field of pharmacology. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Field trials conducted in 2023 revealed that it can act as an effective plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. The methoxyphenyl group in the molecule plays a crucial role in its interaction with plant receptors, making it a valuable addition to sustainable agriculture practices.

The chemical structure of CAS 1111492-89-7 is highly versatile, allowing for further modifications to tailor its properties for specific applications. For instance, researchers have explored substituting the methoxy group with other electron-donating or withdrawing groups to study their effects on the compound's bioactivity. These studies have provided valuable insights into structure-activity relationships (SAR), paving the way for the development of more potent derivatives.

From a materials science perspective, this compound has shown potential as a precursor for advanced materials such as organic semiconductors and polymer additives. Its pyridine ring contributes to electronic properties that make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, demonstrating promising electrical characteristics that could be useful in flexible electronics.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems and develop strategies for safe disposal.

The growing interest in this compound is reflected in the increasing number of research papers and patent filings related to its synthesis and applications. Collaborative efforts between academia and industry are expected to drive further innovation in this area. As technology advances, the potential for discovering new applications for CAS 1111492-89-7 continues to expand.

In conclusion, 3,6-dichloro-N-[1-(2-methoxyphenyl)ethyl]-N-methylpyridine-2-carboxamide is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and promising biological properties make it a subject of intense research interest. With ongoing advancements in synthetic methods and application development, this compound is poised to play a significant role in shaping future innovations in medicine, agriculture, and materials science.